N-benzyl-N-methyl-4-[methyl(methylsulfonyl)amino]benzamide

• Molecular Formula: C17H20N2O3S
• Molecular Weight: 332.4 g/mol
• IUPAC Name: N-benzyl-N-methyl-4-[methyl(methylsulfonyl)amino]benzamide
• InChI: InChI=1S/C17H20N2O3S/c1-18(13-14-7-5-4-6-8-14)17(20)15-9-11-16(12-10-15)19(2)23(3,21)22/h4-12H,13H2,1-3H3
• InChI Key: DKYRPJGYRQDPSK-UHFFFAOYSA-N
• SMILES: CN(CC1=CC=CC=C1)C(=O)C2=CC=C(C=C2)N(C)S(=O)(=O)C

Description

N-benzyl-N-methyl-4-[methyl(methylsulfonyl)amino]benzamide, also known as BMS-986165, is a novel small molecule inhibitor of the TYK2 enzyme. TYK2 is a member of the Janus kinase (JAK) family of enzymes, which play a critical role in cytokine signaling pathways. BMS-986165 has been shown to have potential therapeutic applications in the treatment of a range of autoimmune and inflammatory diseases.

Mechanism of Action

N-benzyl-N-methyl-4-[methyl(methylsulfonyl)amino]benzamide acts as a selective inhibitor of the TYK2 enzyme, which is involved in the signaling pathways of several cytokines, including interleukin-12 (IL-12), interleukin-23 (IL-23), and type I interferons. By inhibiting TYK2, N-benzyl-N-methyl-4-[methyl(methylsulfonyl)amino]benzamide blocks the downstream signaling of these cytokines, which are involved in the pathogenesis of autoimmune and inflammatory diseases.
Biochemical and Physiological Effects:
N-benzyl-N-methyl-4-[methyl(methylsulfonyl)amino]benzamide has been shown to have a range of biochemical and physiological effects in preclinical studies. These include the inhibition of cytokine-induced STAT phosphorylation, the suppression of T-cell proliferation, and the modulation of cytokine production by dendritic cells. In addition, N-benzyl-N-methyl-4-[methyl(methylsulfonyl)amino]benzamide has been shown to reduce inflammation and improve clinical outcomes in animal models of autoimmune and inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of N-benzyl-N-methyl-4-[methyl(methylsulfonyl)amino]benzamide for lab experiments is its selectivity for the TYK2 enzyme, which reduces the risk of off-target effects. In addition, N-benzyl-N-methyl-4-[methyl(methylsulfonyl)amino]benzamide has been shown to have good pharmacokinetic properties, with a long half-life and good oral bioavailability. However, one limitation of N-benzyl-N-methyl-4-[methyl(methylsulfonyl)amino]benzamide is its relatively low solubility, which may limit its use in certain experimental settings.

Future Directions

There are several potential future directions for research on N-benzyl-N-methyl-4-[methyl(methylsulfonyl)amino]benzamide. These include further preclinical studies to investigate its efficacy and safety in a range of autoimmune and inflammatory diseases, as well as clinical trials to evaluate its therapeutic potential in humans. In addition, future research could focus on the development of more potent and selective TYK2 inhibitors, as well as the identification of biomarkers to predict patient response to treatment with N-benzyl-N-methyl-4-[methyl(methylsulfonyl)amino]benzamide.

Synthesis Methods

The synthesis of N-benzyl-N-methyl-4-[methyl(methylsulfonyl)amino]benzamide involves several steps, starting with the reaction of 4-aminobenzonitrile with benzyl bromide to form N-benzyl-4-aminobenzonitrile. This intermediate is then reacted with methylsulfonyl chloride to form N-benzyl-N-methyl-4-amino-benzamide. Finally, this compound is reacted with methylsulfonyl azide to form N-benzyl-N-methyl-4-[methyl(methylsulfonyl)amino]benzamide.

Scientific Research Applications

N-benzyl-N-methyl-4-[methyl(methylsulfonyl)amino]benzamide has been the subject of extensive scientific research, with studies demonstrating its potential efficacy in the treatment of a range of autoimmune and inflammatory diseases. These include psoriasis, psoriatic arthritis, lupus, and inflammatory bowel disease.